
2-Chloro-6-(dimethylamino)nicotinaldehyde
structural formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Chloro-6-

(dimethylamino)nicotinaldehyde

CAS No.: 1186405-06-0

Cat. No.: B1463099

Get Quote

An In-Depth Technical Guide to 2-Chloro-6-(dimethylamino)nicotinaldehyde: Structure,

Synthesis, and Application Potential

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-6-
(dimethylamino)nicotinaldehyde, a substituted pyridine derivative of significant interest to

researchers in medicinal chemistry and drug discovery. The document elucidates the

molecule's structural formula, physicochemical properties, and predicted spectroscopic profile.

A detailed, mechanistically-grounded synthetic protocol is proposed, alongside an exploration

of the compound's chemical reactivity and its potential as a versatile scaffold for the synthesis

of compound libraries. This guide serves as a critical resource for scientists leveraging

advanced heterocyclic intermediates for the development of novel therapeutic agents,

emphasizing safety and handling protocols based on authoritative data.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1463099#bc-rfq
https://www.benchchem.com/product/b1463099/docs?utm_src=pdf-body#2-chloro-6-dimethylamino-nicotinaldehyde-structural-formula
https://www.benchchem.com/product/b1463099/docs?utm_src=pdf-body#2-chloro-6-dimethylamino-nicotinaldehyde-structural-formula
https://www.benchchem.com/product/b1463099/docs?utm_src=pdf-body#2-chloro-6-dimethylamino-nicotinaldehyde-structural-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chloro-6-(dimethylamino)nicotinaldehyde is a trifunctional heterocyclic compound,

incorporating a pyridine core substituted with a chloro group, a dimethylamino group, and an

aldehyde. This combination of features makes it a valuable and reactive building block in

organic synthesis.

Nomenclature and Identification
The systematic naming and identification of this compound are crucial for unambiguous

scientific communication.

IUPAC Name: 6-chloro-2-(dimethylamino)pyridine-3-carbaldehyde.

Common Name: 2-Chloro-6-(dimethylamino)nicotinaldehyde.

Synonyms: 6-Chloro-2-dimethylamino-pyridine-3-carbaldehyde, 6-chloro-2-dimethylamino-3-

pyridinecarbaldehyde.[1][2]

CAS Number: 1233698-83-3.[1][3]

Molecular Formula: C₈H₉ClN₂O.[1][2]

Molecular Weight: 184.62 g/mol .[1][3]

Core Structural Formula
The structural arrangement of the substituents on the pyridine ring dictates the molecule's

electronic properties and reactivity. The electron-donating dimethylamino group at position 6

and the electron-withdrawing chloro and aldehyde groups at positions 2 and 3, respectively,

create a unique electronic environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1463099/docs#2-chloro-6-dimethylamino-
nicotinaldehyde-structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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